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Compound of Interest

Compound Name: Risperidone hydrochloride

Cat. No.: B10800814 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for the

quantitative determination of risperidone hydrochloride in bulk and pharmaceutical dosage

forms using UV-visible spectrophotometry. This cost-effective and straightforward analytical

technique is well-suited for routine quality control and research applications.

Introduction
Risperidone is an atypical antipsychotic medication belonging to the benzisoxazole class of

drugs.[1][2] It is chemically designated as 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1- piperidinyl]

ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido-[1,2-a]-pyrimidin-4-one.[1] The presence of

chromophoric groups in its molecular structure allows for strong UV absorption, enabling

reliable spectrophotometric analysis.[3] UV spectrophotometry offers a simple, rapid, and

economical alternative to more complex chromatographic methods for the quantification of

risperidone.[3]

Principle of the Method
The quantitative determination of risperidone hydrochloride by UV spectrophotometry is

based on Beer-Lambert's law. This law states that the absorbance of a solution is directly
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proportional to the concentration of the analyte and the path length of the light passing through

the solution. By measuring the absorbance of a risperidone solution at its wavelength of

maximum absorbance (λmax), its concentration can be accurately determined by reference to a

standard calibration curve.

Experimental Protocols
I. Instrumentation and Reagents

Instrumentation: A double-beam UV-Visible spectrophotometer with 1 cm matched quartz

cuvettes is required.[1][4]

Reagents and Chemicals:

Risperidone Hydrochloride reference standard

0.1N Hydrochloric Acid (HCl)[1][5]

Methanol (AR grade)[3][6]

Distilled water

Whatman filter paper No. 40 or 41[1][4]

II. Preparation of Standard Stock Solution
Accurately weigh 10 mg of risperidone hydrochloride reference standard.[1]

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 50 mL of 0.1N HCl.[1][5]

Sonicate for 15 minutes to ensure complete dissolution.[1][5]

Make up the volume to 100 mL with 0.1N HCl to obtain a standard stock solution of 100

µg/mL.[1]
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III. Determination of Wavelength of Maximum
Absorbance (λmax)

From the standard stock solution (100 µg/mL), pipette an appropriate volume and dilute with

0.1N HCl to obtain a concentration of approximately 10 µg/mL.

Scan this solution in the UV spectrophotometer over a wavelength range of 200-400 nm

against a 0.1N HCl blank.

The wavelength at which the maximum absorbance is observed is the λmax. The reported

λmax for risperidone in 0.1N HCl is typically around 238 nm and 280 nm.[1][2][3][5]

IV. Preparation of Calibration Curve
From the standard stock solution (100 µg/mL), prepare a series of dilutions in 10 mL

volumetric flasks to obtain concentrations in the linear range (e.g., 5, 10, 15, 20, 25, 30

µg/mL).[1]

Use 0.1N HCl as the diluent.

Measure the absorbance of each dilution at the determined λmax (e.g., 238 nm or 280 nm)

against the 0.1N HCl blank.

Plot a graph of absorbance versus concentration. The resulting plot should be linear and

pass through the origin.

Determine the correlation coefficient (r²) and the regression equation (y = mx + c).[1]

V. Preparation of Sample Solution from Tablets
Weigh and finely powder 20 risperidone tablets.[1][4]

Accurately weigh a quantity of the powder equivalent to 10 mg of risperidone
hydrochloride.[1]

Transfer the powder to a 100 mL volumetric flask.
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Add approximately 50 mL of 0.1N HCl and sonicate for 15-20 minutes to ensure complete

dissolution of the active ingredient.[1][4]

Make up the volume to 100 mL with 0.1N HCl.

Filter the solution through Whatman filter paper No. 40 or 41.[1][4]

Dilute the filtrate with 0.1N HCl to obtain a final concentration within the linearity range of the

calibration curve.

VI. Quantification of Risperidone in Sample Solution
Measure the absorbance of the final sample solution at the predetermined λmax against the

0.1N HCl blank.

Calculate the concentration of risperidone in the sample solution using the regression

equation from the calibration curve.

Determine the amount of risperidone per tablet.

Method Validation Parameters
The developed UV spectrophotometric method should be validated according to the

International Council for Harmonisation (ICH) guidelines.[5][7] Key validation parameters are

summarized below.
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Parameter Typical Reported Values

Wavelength (λmax) 238 nm, 275-280 nm[1][3]

Solvent 0.1N HCl, Methanol[1][3]

Linearity Range 5-30 µg/mL, 0.1-10 µg/mL, 2-6 µg/mL[1][2][3]

Correlation Coefficient (r²) > 0.999[1][3]

Accuracy (% Recovery) 98-102%[3][5]

Precision (% RSD) < 2%[3]

Limit of Detection (LOD) 0.72 µg/mL, 1.012 µg/mL[1][2]

Limit of Quantification (LOQ) 2.37 µg/mL, 3.036 µg/mL[1][2]

Data Presentation
Table 1: Optical Characteristics and Validation Data for
Risperidone Hydrochloride Analysis
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Parameter Method 1 Method 2 Method 3

λmax (nm) 238[1] 280[2] 275-280[3]

Solvent 0.1N HCl[1] 0.1N HCl[2]
Methanol or 0.1N

HCl[3]

Linearity Range

(µg/mL)
5-30[1] 2-6[2] 0.1-10[3]

Correlation Coefficient

(r²)
0.9999[1] > 0.99[2] > 0.999[3]

Molar Absorptivity

(L/mol.cm)
0.1469 x 10⁵[1] Not Reported Not Reported

Sandell's Sensitivity

(µg/cm²/0.001 A.U.)
0.0280[1] Not Reported Not Reported

LOD (µg/mL) 0.72[1] 1.012[2] Not Reported

LOQ (µg/mL) 2.37[1] 3.036[2] Not Reported

Accuracy (%

Recovery)

Not explicitly stated,

but recovery studies

were satisfactory[1]

102 ± 0.188[5] 98-102%[3]

Precision (% RSD) 0.7550[1]

Not explicitly stated,

but precision was

determined[2]

< 2%[3]

Visualizations
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Solution Preparation

UV Spectrophotometric Analysis

Quantification

Standard Stock Solution
(100 µg/mL Risperidone HCl in 0.1N HCl)

Calibration Curve Preparation
(Serial dilutions from stock solution)

Dilute

Sample Solution
(from powdered tablets in 0.1N HCl)

Absorbance Measurement
(at λmax, e.g., 238 nm or 280 nm)

Measure

Measure standards

Concentration Determination
(using regression equation)

Calculate

Final Quantification
(Amount of Risperidone per tablet)

Calculate
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Risperidone Hydrochloride

UV Absorption
(due to chromophores)
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Beer-Lambert Law
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Measured Absorbance
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Analyte Concentration
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Quantitative Analysis

enables is the result of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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